Cas no 115713-43-4 (6'-O-Galloylsucrose)

• Product Name: 6'-O-Galloylsucrose
• CAS No: 115713-43-4
• MF: C₁₉H₂₆O₁₅
• MW: 494.400747776031
• CID: 2046328
• PubChem ID: 14055547
• Update Time: 2025-04-21

6'-O-Galloylsucrose Chemical and Physical Properties

Names and Identifiers

• 6'-O-Galloylsucrose
• 6a(2)-O-Galloylsucrose
• DTXSID901315790
• (3,4-dihydroxy-5-(hydroxymethyl)-5-(3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxyoxolan-2-yl)methyl 3,4,5-trihydroxybenzoate
• 6-O-Galloyl-2-O-I+--D-glucopyranosyl-I2-D-fructofuranose
• [3,4-dihydroxy-5-(hydroxymethyl)-5-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxolan-2-yl]methyl 3,4,5-trihydroxybenzoate
• 115713-43-4
• 6-O-Galloyl-2-O-a-D-glucopyranosyl-b-D-fructofuranose

• Inchi： 1S/C19H26O15/c20-3-9-12(25)14(27)15(28)18(32-9)34-19(5-21)16(29)13(26)10(33-19)4-31-17(30)6-1-7(22)11(24)8(23)2-6/h1-2,9-10,12-16,18,20-29H,3-5H2
• InChI Key： WIFUDQQHRFOMBC-UHFFFAOYSA-N
• SMILES： O1C(COC(C2C=C(C(=C(C=2)O)O)O)=O)C(C(C1(CO)OC1C(C(C(C(CO)O1)O)O)O)O)O

Computed Properties

• Exact Mass: 494.12717012g/mol
• Monoisotopic Mass: 494.12717012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.1
• Topological Polar Surface Area: 256Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Galloyl esters